N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide

• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-chlorophenyl)sulfanylacetamide
• InChI: InChI=1S/C22H17ClN2O3S/c1-27-19-11-6-14(22-25-17-4-2-3-5-20(17)28-22)12-18(19)24-21(26)13-29-16-9-7-15(23)8-10-16/h2-12H,13H2,1H3,(H,24,26)
• InChI Key: DGJWHEJALLXRRL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)CSC4=CC=C(C=C4)Cl

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide, also known as BTA-EG6, is a small molecule compound that has gained significant attention in recent years due to its potential applications in scientific research. BTA-EG6 is a highly specific and potent inhibitor of the protein-protein interaction between Bcl-2 and Bak, which makes it a promising candidate for the treatment of cancer and other diseases.

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide exerts its effects by inhibiting the protein-protein interaction between Bcl-2 and Bak. Bcl-2 is an anti-apoptotic protein that is overexpressed in many types of cancer cells, while Bak is a pro-apoptotic protein that promotes cell death. By inhibiting the interaction between these two proteins, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide promotes apoptosis in cancer cells.
Biochemical and Physiological Effects
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on cancer cells, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide has also been shown to inhibit the growth of other types of cells, including T cells and B cells. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide in lab experiments is its high specificity and potency. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide is a highly specific inhibitor of the protein-protein interaction between Bcl-2 and Bak, which makes it a valuable tool for studying the role of these proteins in various cellular processes. However, one limitation of using N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide in lab experiments is its potential toxicity. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide has been shown to have cytotoxic effects on some types of cells, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide. One potential direction is the development of new cancer therapies based on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide. Another direction is the study of the effects of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide on other types of cells and cellular processes. Additionally, further research is needed to fully understand the mechanisms of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide and its potential limitations as a research tool.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process starts with the preparation of 2-methoxy-5-nitrobenzoic acid, which is then reacted with 2-amino-5-methylbenzoxazole to form 5-(1,3-benzoxazol-2-yl)-2-methoxybenzoic acid. This intermediate is then reacted with thionyl chloride and 4-chlorothiophenol to form the final product, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide is in the field of cancer research. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide has been shown to induce apoptosis in cancer cells by inhibiting the protein-protein interaction between Bcl-2 and Bak. This mechanism of action makes N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-[(4-chlorophenyl)thio]acetamide a promising candidate for the development of new cancer therapies.